N-[2-(benzylamino)-1-methyl-2-oxoethyl]-1-adamantanecarboxamide

• IUPAC Name: N-[1-(benzylamino)-1-oxopropan-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C21H28N2O2/c1-14(19(24)22-13-15-5-3-2-4-6-15)23-20(25)21-10-16-7-17(11-21)9-18(8-16)12-21/h2-6,14,16-18H,7-13H2,1H3,(H,22,24)(H,23,25)
• InChI Key: BOAOKGVTORFHPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CC=C1)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

The compound is a derivative of benzylamine and adamantanecarboxamide. Benzylamine is an organic compound which consists of an amine functional group attached to a phenyl group. Adamantanecarboxamide is a derivative of adamantane, a type of diamondoid hydrocarbon with a cage-like structure.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of the adamantanecarboxamide moiety, which is a cage-like structure. The benzylamino group would be attached to this structure.

Chemical Reactions Analysis

Benzylamines can undergo various reactions including N-alkylation. Adamantanecarboxamides might undergo reactions typical for carboxamides, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. For example, benzylamines are generally soluble in water.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some benzylamine derivatives have pharmaceutical applications.

Safety and Hazards

Benzylamines can cause skin and eye irritation and may be harmful if inhaled. The safety and hazards of adamantanecarboxamides would depend on the specific compound.